BENGHE Foundational & Exploratory

Check Availability & Pricing

The Potential for Bromacil to Leach into
Groundwater: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bromacil is a broad-spectrum uracil herbicide valued for its efficacy against perennial grasses
and brush. However, its chemical properties—notably high water solubility, low soil adsorption,
and moderate to high persistence—create a significant potential for leaching into groundwater.
This guide provides an in-depth technical analysis of bromacil's environmental fate, focusing
on the mechanisms and factors that govern its mobility in soil and subsequent potential for
groundwater contamination. It synthesizes key quantitative data, details relevant experimental
methodologies, and presents logical and procedural workflows to offer a comprehensive
resource for assessing the environmental risk associated with bromacil use.

Physicochemical Properties and Environmental Fate
of Bromacil

Bromacil's propensity to leach is rooted in its inherent physicochemical characteristics. It is
persistent and mobile, with primary dissipation routes being photolysis in alkaline water and
anaerobic microbial degradation.[1] In neutral pH soils, however, degradation is slow.[1] Its low
affinity for soil particles, indicated by a low soil organic carbon-water partition coefficient (Koc),
combined with its water solubility, makes it a prime candidate for transport through the soil
profile with infiltrating water.[2][3][4]
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Quantitative Environmental Fate Data

The following table summarizes key environmental fate parameters for bromacil, compiled
from various studies. These values are critical inputs for environmental modeling and risk

assessment.
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Parameter Value Reference

Mobility

Soil Organic Carbon Partition

B 2510 93 L/kg
Coefficient (Koc)

32 g/mL

Average of 23 (from 8 soils, 4

sediments)

46 to 93 (sandy Florida soils)

Persistence in Water

Hydrolysis Half-life (25°C, pH
7)

Stable

Aqueous Photolysis Half-life

102 days
(25°C,pH 7)

Aerobic Aquatic Metabolism

) 220-675 days
Half-life

Anaerobic Aquatic Metabolism

) 89.2-155 days
Half-life (25°C)

Persistence in Soil

Soil Photolysis Half-life (25°C) 166 days

Aerobic Soil Metabolism Half- 275 days (silty clay loam, pH

life (25°C) 6.6)
Terrestrial Field Dissipation 124 days (loam soil, CA) 155
Half-life days (silty clay loam, DE)

) i ~60 days, but can be up to 8
General Soil Half-life Range
months

Other Properties

Water Solubility (25°C) 815 mg/L
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pKa 9.1

Table 1: Key environmental fate parameters of Bromacil.

Factors Influencing Bromacil Leaching

The transport of bromacil from the soil surface to groundwater is a complex process governed
by the interplay of the herbicide's chemical nature, soil characteristics, and hydrogeological
conditions. Soils with low organic matter and low clay content, such as sandy soils, exhibit
minimal adsorption of bromacil, leading to a higher leaching potential. Environmental factors,
particularly rainfall and irrigation practices, provide the hydraulic force needed to transport the
dissolved herbicide through the vadose zone.

Bromacil Properties Soil & Site Characteristics
High Water Solubility Low Organic Matter
Low Koc Low Clay Content (e.g., Sandy Soil) Shallow Depth to Groundwater
High Persistence (long half-life) High Soil Permeability
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Factors influencing bromacil's leaching potential.

Documented Groundwater Contamination

Monitoring studies have confirmed the presence of bromacil in groundwater, validating the
leaching potential inferred from its chemical properties. Detections have been reported in
various agricultural and non-cropland settings, sometimes at levels exceeding health advisory
limits. Prospective groundwater studies, conducted in vulnerable areas like Florida's sandy
citrus groves, have been particularly informative, directly linking legal application rates to
subsequent groundwater contamination.
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Application  Peak
. . AveragelRa
Location Study Type Rate (Ib Concentrati (ppb) Reference
nge
a.i.IA) on (ppb) S
Florida
) 12 to 21 (over
(Central Prospective 1.6 55.2
] 603 days)
Ridge)
Florida .
_ Detections
(Citrus- . .
) Retrospective 1.6 (target) 156 (max) >90 ppbin5
growing
) wells
regions)
Detected in
Florida ) all 3
Retrospective  N/A 21.8 (max) o
(Flatwoods) monitoring
wells
California
(Well o . 0.051 to 6.69
o Monitoring N/A 10.3 (in 2020)
Monitoring (1996-2019)
Network)
West
Germany o
Monitoring N/A 30 to 147 N/A
(Upper
groundwater)
Netherlands
(Bore holes o
Monitoring N/A <0.1t01.8 N/A
15-40m
deep)

Table 2: Selected documented concentrations of Bromacil in groundwater.

Experimental Protocols

Assessing the environmental fate and leaching potential of a compound like bromacil involves

a suite of standardized laboratory and field experiments.
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Determination of Soil Adsorption Coefficient (Koc)

The Soil Adsorption Coefficient (Koc) is a critical parameter for predicting pesticide mobility. It is
typically determined experimentally using batch equilibrium methods, such as OECD Test
Guideline 106.

Methodology Overview (OECD 106):

» Soil Selection: A minimum of five different soil types are chosen to represent a range of
organic carbon content, texture, and pH.

o Sample Preparation: A known mass of air-dried, sieved soil is placed into a centrifuge tube.

 Solution Preparation: A solution of bromacil (often 1*C-labeled for ease of quantification) in
0.01 M CaClz is prepared at several concentrations.

o Equilibration: The bromacil solution is added to the soil, and the suspension is agitated
(e.g., on a shaker) for a predetermined time (e.g., 24-48 hours) at a constant temperature to
reach equilibrium.

o Separation: The suspension is centrifuged at high speed to separate the solid (soil) and
liquid (aqueous) phases.

e Analysis: The concentration of bromacil remaining in the aqueous phase is measured using
an appropriate analytical technique (e.g., Liquid Scintillation Counting for *4C-labeled
compound, or HPLC/GC for non-labeled).

o Calculation: The amount of bromacil adsorbed to the soil is calculated by subtracting the
final aqueous concentration from the initial concentration. The soil-water partition coefficient
(Kd) is calculated as the ratio of the concentration in soil to the concentration in water.

e Normalization: The Koc is then calculated by normalizing the Kd value by the fraction of
organic carbon (foc) in the soil sample: Koc = (Kd / foc).

Determination of Soil Half-Life (DT50)

The soil half-life provides a measure of persistence. It can be determined in both laboratory
and field settings.
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Methodology Overview (Laboratory Aerobic Metabolism):

Soil Treatment: A known amount of soil is treated with bromacil at a specified concentration.

Incubation: The treated soil is incubated in the dark under controlled conditions of
temperature (e.g., 20-25°C) and moisture (e.g., 40-60% of water holding capacity). The
system is typically aerated to maintain aerobic conditions.

Sampling: Soil samples are collected at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30,
60, 90 days).

Extraction & Analysis: Bromacil residues are extracted from the soil samples using an
appropriate solvent (e.g., chloroform, ethyl acetate). The extracts are then analyzed by
methods such as Gas Chromatography (GC) or High-Performance Liquid Chromatography
(HPLC) to quantify the remaining parent compound.

Kinetics Calculation: The concentration of bromacil over time is plotted, and dissipation
kinetics are calculated, typically assuming first-order kinetics. The half-life (DT50) is the time
required for the concentration to decrease by 50%.

Prospective Groundwater (PGW) Monitoring Study

PGW studies are field-scale experiments designed to evaluate the leaching potential of a

pesticide under real-world agricultural use conditions in vulnerable areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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